(3-((4,6-dimethylpyrimidin-2-yl)oxy)piperidin-1-yl)(6-methoxy-1H-indol-2-yl)methanone

• IUPAC Name: [3-(4,6-dimethylpyrimidin-2-yl)oxypiperidin-1-yl]-(6-methoxy-1H-indol-2-yl)methanone
• InChI: InChI=1S/C21H24N4O3/c1-13-9-14(2)23-21(22-13)28-17-5-4-8-25(12-17)20(26)19-10-15-6-7-16(27-3)11-18(15)24-19/h6-7,9-11,17,24H,4-5,8,12H2,1-3H3
• InChI Key: QFHJCVLRVITAMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)OC2CCCN(C2)C(=O)C3=CC4=C(N3)C=C(C=C4)OC)C
• Molecular Formula: C21H24N4O3
• Molecular Weight: 380.4 g/mol

Description

(3-((4,6-dimethylpyrimidin-2-yl)oxy)piperidin-1-yl)(6-methoxy-1H-indol-2-yl)methanone is a useful research compound. Its molecular formula is C21H24N4O3 and its molecular weight is 380.448. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Transformations

Research on related chemical structures involves the synthesis and transformation of various derivatives, including indolo[2,3-b]quinoxalines, and the exploration of their acid-base properties and complex-forming abilities. For instance, the study by Kurilo et al. (1977) detailed transformations of 2,3-diaminoindole derivatives into indolo[2,3-b]quinoxalines through oxidation processes (Kurilo et al., 1977). Furthermore, Pod'yachev et al. (1994) investigated the complex formation of 4,6-dimethyl-2-(1H)-pyrimidinone with dysprosium(III) tris(acetylacetonate), highlighting the compound's higher basicity and lower acidity (Pod'yachev et al., 1994).

Antimicrobial and Anti-inflammatory Activities

Several studies have synthesized new derivatives to evaluate their antimicrobial and anti-inflammatory potentials. For example, Hossan et al. (2012) synthesized pyrimidinone and oxazinone derivatives fused with thiophene rings, demonstrating significant antibacterial and antifungal activities (Hossan et al., 2012). Additionally, Abu‐Hashem et al. (2020) developed novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines from visnaginone and khellinone, which showed promising analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).

Pharmacokinetic Studies

Research also extends into the pharmacokinetics of related compounds. Sharma et al. (2012) studied the disposition of a dipeptidyl peptidase IV inhibitor, examining its metabolism, excretion, and pharmacokinetics in rats, dogs, and humans (Sharma et al., 2012).